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Compound of Interest

Compound Name: Azalanstat

Cat. No.: B1665909

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides a comprehensive guide to the proper disposal procedures for
Azalanstat, a lanosterol 14a-demethylase inhibitor. The information herein is intended for
researchers, scientists, and drug development professionals to ensure the safe handling and
disposal of this compound, minimizing environmental impact and maintaining laboratory safety.
The procedures outlined are based on established safety protocols for hazardous chemical
waste and specific information regarding Azalanstat's known properties.

Hazard Profile and Safety Precautions

Azalanstat hydrochloride is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Therefore, it is imperative to prevent its release into the environment.[1]
Standard personal protective equipment (PPE), including safety goggles with side-shields,
protective gloves, and a lab coat or impervious clothing, should be worn when handling
Azalanstat.[1] All handling should be performed in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust or aerosols.[1]

Chemical and Physical Properties

A summary of the relevant chemical and physical properties of Azalanstat and its
hydrochloride salt is presented below. This information is critical for understanding its stability,
reactivity, and appropriate storage conditions.
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Property Azalanstat Azalanstat HCI Reference
Chemical Formula C22H24CIN30O2S C22H26CI3N302S [1112]
Molar Mass 429.96 g-mol—* 502.879 g-mol—* [1][2]
CAS Number 143393-27-5 143484-82-6 [1][2]
Appearance Powder Powder [3114]
Storage (Powder) -20°C for 3 years -20°C for 2 years [31[4]
) -80°C in DMSO for 6
Storage (in Solvent) -80°C for 1 year [3114]
months
Strong acids/alkalis, Strong acids/alkalis,
_ _ strong strong
Incompatible Materials o ] o ] [1]
oxidizing/reducing oxidizing/reducing
agents agents

Experimental Protocol for Azalanstat Disposal

The following step-by-step methodology outlines the procedure for the safe disposal of
Azalanstat waste, including pure compound, contaminated materials, and solutions.

1.0 Waste Identification and Segregation

1.1. Designate Azalanstat Waste: All materials contaminated with Azalanstat, including
unused or expired compound, solutions, contaminated labware (e.g., pipette tips, vials, gloves),
and spill cleanup materials, must be treated as hazardous waste.

1.2. Segregate Waste Streams:

o Solid Waste: Collect pure Azalanstat powder, contaminated gloves, weigh boats, and other
solid materials in a dedicated, clearly labeled hazardous waste container.

o Liquid Waste: Collect Azalanstat solutions in a separate, compatible hazardous waste
container. Do not mix with other solvent waste streams unless confirmed to be compatible.
Given its imidazole moiety, avoid mixing with strong acids.

o Sharps Waste: Needles, syringes, or other sharps contaminated with Azalanstat should be
placed in a designated, puncture-resistant sharps container for chemically contaminated
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sharps.
2.0 Waste Collection and Labeling

2.1. Container Selection: Use only appropriate, chemically resistant containers for waste
collection (e.qg., high-density polyethylene - HDPE for liquids, or a securely sealed bag or
container for solids). Ensure containers are in good condition with no leaks or cracks.

2.2. Labeling: Immediately label all waste containers with a "Hazardous Waste" label. The label
must include:

The full chemical name: "Azalanstat" or "Azalanstat HCI".
The concentration and solvent if it is a liquid waste.
The hazard warnings: "Toxic," "Harmful if Swallowed," "Aquatic Hazard."

The date the waste was first added to the container.
The name of the principal investigator or lab contact.

3.0 Storage of Hazardous Waste

3.1. Designated Storage Area: Store all Azalanstat hazardous waste in a designated Satellite
Accumulation Area (SAA) within the laboratory. This area should be clearly marked and away
from general lab traffic.

3.2. Secondary Containment: All liquid waste containers must be kept in secondary
containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks or spills.

3.3. Container Closure: Keep waste containers securely closed at all times, except when
adding waste.

4.0 Disposal Procedure

4.1. Do Not Dispose Down the Drain or in Regular Trash: Due to its high toxicity to aquatic life,
Azalanstat must not be disposed of down the sanitary sewer.[1] Similarly, solid waste
contaminated with Azalanstat should not be placed in the regular trash.

4.2. Arrange for Professional Disposal: Contact your institution's Environmental Health and
Safety (EHS) department to schedule a pickup of the hazardous waste. EHS is responsible for
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the final disposal of the chemical waste through a licensed hazardous waste vendor, which will
be an approved waste disposal plant.[1]

4.3. Disposal of "Empty" Containers:

o Containers that held pure Azalanstat should be triple-rinsed with a suitable solvent (e.g.,
ethanol or acetone).

e The first rinsate must be collected and disposed of as hazardous liquid waste.[3] Subsequent
rinses may also need to be collected, depending on institutional policy.

« After thorough rinsing and air-drying in a ventilated area, deface or remove the original label
and dispose of the container as directed by your EHS department.[3]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Azalanstat
waste in a laboratory setting.
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2. Use Labeled, Compatible
Hazardous Waste Containers

3. Store in Designated Satellite
Accumulation Area (SAA)
with Secondary Containment

Prohibited Actions:

4. Contact Environmental
Health & Safety (EHS)
for Waste Pickup

- No Drain Disposal
- No Trash Disposal

5. Professional Disposal by
Licensed Vendor
(e.g., Incineration)

End: Safe Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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